CoL3·DMF, [CoCdCl2L3]·0.5H2O, and [CoMnCl2L3]·H2O complexes, where HL is a product of the condensation of o-vanillin and methylamine have been obtained. The crystal structure of the latter complex has been determined by X-ray structural analysis. The study of the antioxidant activity of these complexes in a model reaction of radical-chain oxidation of benzyl alcohol with an atmospheric oxygen has proved a significant inhibition of this process at concentrations of the complexes of 10–7-10–6 mol/L. It is established that the inhibitory activity of the compounds depends on the nature of the metal ions present in the complex.

The photocatalytic properties of layered semiconductors, namely KNb3O8, and a product of its acid treatment, namely K3H3Nb10.8O30 in the reduction reaction of silver ions with the formation of the corresponding metal-semiconductor nanostructures are established. Electron microscopy has shown that silver nanoparticles are deposited mainly on the edges of niobate rods and plates when potassium niobate suspensions are irradiated with UV light in the presence of AgNO3. Silver nanoparticles of 10-30 nm are formed when K3H3Nb10.8O30 is used as a photocatalyst; they are deposited on the niobate surface and practically do not have a surface plasmon resonance band in the visible range of the spectrum, which may be associated with the formation of Ag2O on the surface of silver nanoparticles or the formation of their chain aggregates.

A number of CsPbBr3/h-BN nanocomposites with different contents of inorganic halide perovskite (IHP) nanoparticles, which are characterized by bright photoluminescence (PL) in the green region of the spectrum, were obtained by mechanochemical synthesis. It is shown that the use of a mechanochemical approach leads to a significant delamination of boron nitride (both at the stage of preliminary grinding of h-BN with cesium bromide and in the process of mechanochemical production of nanocomposites), the degree of which decreases in the range of CsBr/h-BN = 1:10 > 1 :50 > 1:100 > 1:250. The increase in the content of boron nitride in the reaction mixture during the mechanochemical synthesis of CsPbBr3/h-BN nanocomposite contributes to a reduction of the size of the formed perovskite nanoparticles leading to a significant increase in the PL intensity (IPL). Optimal content of IHP in the synthesized nanocomposites (~25 wt.%) for obtaining the material with the highest PL intensity has been estimated from the extreme dependence between the IPL value of CsPbBr3/h-BN nanocomposites and their CsPbBr3 content.

A critical review of the last decade’s literature on the synthesis, modification, and properties of layered double hydroxides (LDHs) regarding their use as sorbents for the removal of radionuclides from aquatic environments has been conducted. The evaluation of their adsorption capacity against U(VI), 137Cs, 90Sr, 60Co, 152+154Eu(III), and 241Am has been performed on the basis of the analysis of the effect of the LDH preparation method, the nature of the metal ions in the material layers and compounds intercalated into their interlayer space. It is shown that magnetic composites of LDHs chelated forms have significant advantages for a practical use for the removal of both cationic and, especially, anionic forms of uranium(VI) from aquatic environments. Zn,Al-LDHs intercalated with the inorganic compounds, namely hexacyanoferrate(II) anions and copper(II) hexacyanoferrate, are found to be the most effective for the sorption extraction of 137Cs and 90Sr radionuclides.

Superacid (H0 ≥ –14.52) ternary Zr35Si53Al12 and Zr21Si67Sn11 oxides have been studied by X-ray photoelectron spectroscopy. The high-energy shifts of Zr3d levels indicate the electron density shift from zirconium to silicon atoms, which is facilitated by the presence of tetrahedrally coordinated Al3+ and Sn4+ ions in Zr4+ environment. Models of the superacid L-sites that include coordinatively unsaturated zirconium ions are proposed.

Comparison of the XRD data and NMR spectra of S or R forms of N-(1-phenylethyl)amides of calix[4]arene acetic acids shows that the chiral N-(1-phenylethyl)aminocarbonylmethyl group can be used for determination of the absolute configuration of inherently chiral calixarene macrocycles by Mosher’s method. Rules for such determination are formulated.

A method for obtaining hierarchical BEA, MOR, MFI, MTW, and GIS zeolites and nanocomposites by partial recrystallization of perlite and obsidian in the presence of polyquaternary ammonium salts, which act as structure-directing agents, is proposed. The obtained materials are characterized by a developed specific surface, the presence of Lewis (up to 98 μmol/g) and Bronsted (5-105 μmol/g) acid sites and show catalytic activity in the process of 1,1-diethoxyethane production from acetaldehyde and ethanol.

The current state of research on photocatalytic systems for hydrogen production by metal carbides is considered. Approaches for obtaining of known and latest two-dimensional metal carbides (MXenes) and their composites with the participation of photoactive semiconductors or organic dyes are described. Properties of these materials such as photocatalysts, and precursors used in their obtaining or co-catalysts used in hydrogen production systems where metal carbides act as acceptors and carriers of photogenerated charges or catalysts of the hydrogen evolution reaction are analyzed. The most promising areas of further research are outlined.

It is established that the change in molar ratio (X) of NH4(HF2) and Ti(BuO)4 precursors in the reaction mixture affects the crystallite sizes of the prepared co-doped C,N,F-TiO2 nanostructures, their SBET, Smeso, interstitial carbon content and photocatalytic activity in the doxycycline photodegradation processes under UV light irradiation. At small X (X ≤ 0.05) co-doped anatase/brookite heterostructures with the highest photocatalytic activity are formed under visible light irradiation.

An original approach to the creation of new nanocomposite anode materials based on PbO2 and to the processes of composite formation due to the influence of selective adsorption of valve metal oxides and different types of surfactants on both electrochemical and colloid-chemical processes in the near-electrode zone is considered. It is shown that variation of deposition electrolyte composition, current density, and temperature allows one to change the content of additives in composites and to provide control of morphology, texture, phase composition, physicochemical properties, electrocatalytic activity, and selectivity of electrocatalysts based on PbO2 in target processes.